Cas no 1105231-60-4 (2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide)

2-[2-(2-{[3-(Trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide is a synthetic organic compound featuring a benzamide core linked to a substituted thiazole moiety via an acetamido bridge. The presence of a trifluoromethylphenyl group enhances its lipophilicity and potential binding affinity, making it a candidate for pharmaceutical and agrochemical applications. Its structural complexity allows for selective interactions with biological targets, particularly in enzyme inhibition or receptor modulation. The thiazole ring contributes to stability and bioactivity, while the benzamide group offers versatility for further derivatization. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting diseases involving protein-protein interactions or signaling pathways.
2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide structure
1105231-60-4 structure
Product Name:2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide
CAS No:1105231-60-4
MF:C19H15F3N4O2S
MW:420.408212900162
CID:5822725
PubChem ID:30859958
Update Time:2025-06-22

2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide Chemical and Physical Properties

Names and Identifiers

    • 2-[[2-[2-[3-(trifluoromethyl)anilino]-1,3-thiazol-4-yl]acetyl]amino]benzamide
    • 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide
    • 2-(2-(2-((3-(trifluoromethyl)phenyl)amino)thiazol-4-yl)acetamido)benzamide
    • 1105231-60-4
    • F5382-0324
    • VU0642926-1
    • AKOS024508103
    • Inchi: 1S/C19H15F3N4O2S/c20-19(21,22)11-4-3-5-12(8-11)24-18-25-13(10-29-18)9-16(27)26-15-7-2-1-6-14(15)17(23)28/h1-8,10H,9H2,(H2,23,28)(H,24,25)(H,26,27)
    • InChI Key: ATLPAANZKFJWKX-UHFFFAOYSA-N
    • SMILES: C(N)(=O)C1=CC=CC=C1NC(CC1=CSC(NC2=CC=CC(C(F)(F)F)=C2)=N1)=O

Computed Properties

  • Exact Mass: 420.08678139g/mol
  • Monoisotopic Mass: 420.08678139g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6
  • Complexity: 592
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 125Ų

2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide Pricemore >>

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Additional information on 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide

Comprehensive Overview of 2-[2-(2-{[3-(Trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide (CAS No. 1105231-60-4)

The compound 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide, with the CAS number 1105231-60-4, is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a 1,3-thiazole core and a trifluoromethylphenyl moiety, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which could lead to breakthroughs in treating various diseases.

One of the key features of this compound is its benzamide group, which is often associated with bioactive molecules. The presence of the trifluoromethyl group enhances its metabolic stability and lipophilicity, properties that are crucial for drug candidates. These attributes make 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide a promising candidate for further investigation in medicinal chemistry.

In recent years, the demand for novel compounds like CAS 1105231-60-4 has surged, driven by the need for innovative therapies in areas such as oncology, neurology, and infectious diseases. The compound's unique structure aligns with current trends in small-molecule drug discovery, where researchers are focusing on targeted therapies and precision medicine. This has led to increased searches for terms like "thiazole derivatives in drug development" and "trifluoromethylphenyl compounds" in scientific databases and search engines.

The synthesis of 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide involves multi-step organic reactions, including amide coupling and thiazole formation. These processes are well-documented in the literature, but optimizing them for scalability remains a challenge. Researchers are exploring greener and more efficient synthetic routes to meet the growing demand for this compound in preclinical studies.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are a hot topic in drug discovery, and molecules like CAS 1105231-60-4 are being screened for their ability to modulate kinase activity. This aligns with the broader trend of "kinase inhibitors for cancer treatment," a frequently searched term in both academic and industry circles.

From a regulatory perspective, 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide is not classified as a hazardous material, making it easier to handle in laboratory settings. However, researchers must still adhere to standard safety protocols when working with any chemical compound. The absence of restricted or controlled substance classifications further enhances its appeal for scientific research.

In summary, 2-[2-(2-{[3-(trifluoromethyl)phenyl]amino}-1,3-thiazol-4-yl)acetamido]benzamide (CAS No. 1105231-60-4) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structural features and potential therapeutic applications make it a compound worth watching in the coming years. As research progresses, it may well become a cornerstone in the development of next-generation pharmaceuticals.

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